Ethyl 2-iodo-5-methylbenzoate
Overview
Description
Ethyl 2-iodo-5-methylbenzoate is a chemical compound with the molecular formula C10H11IO2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of Ethyl 2-iodo-5-methylbenzoate consists of 10 carbon atoms, 11 hydrogen atoms, 1 iodine atom, and 2 oxygen atoms . The InChI code for this compound is 1S/C10H11IO2/c1-3-13-10(12)8-6-7(2)4-5-9(8)11/h4-6H,3H2,1-2H3 .Physical And Chemical Properties Analysis
Ethyl 2-iodo-5-methylbenzoate has a molecular weight of 290.1 . It is recommended to be stored in a dark place, under an inert atmosphere, at room temperature .Scientific Research Applications
Synthesis of Salvianolic Acid
Ethyl 2-iodo-5-methylbenzoate: is instrumental in the synthesis of salvianolic acid , a compound known for its antioxidant properties and potential therapeutic effects on cardiovascular diseases . Researchers utilize this compound to explore the biosynthesis pathways and improve the yield of salvianolic acid.
Uridine Conjugation
This compound plays a crucial role in the conjugation processes to synthesize derivatives of uridine , which is significant in the development of antiviral medications and in studying nucleoside analogs .
Potassium Channel Modulators
In the realm of neuropharmacology, Ethyl 2-iodo-5-methylbenzoate is used to create modulators for potassium channels. These modulators are essential for researching neurological disorders and developing treatments for conditions like epilepsy .
Anesthetic Research
The compound has been studied for its potential use as an anesthetic. Its properties may contribute to the development of new anesthetic agents that are more efficient and have fewer side effects .
Polymer Chemistry
In polymer chemistry, Ethyl 2-iodo-5-methylbenzoate is a precursor in the formation of various polymers. It’s particularly useful in creating polymers with specific properties, such as increased durability or conductivity .
Hydroxide Solutions
Researchers have investigated the use of this compound in hydroxide solutions. It’s beneficial in adjusting the properties of these solutions, which are widely used in chemical synthesis and industrial processes .
Cyanobacterial Research
The compound is also significant in cyanobacterial research. It aids in understanding the metabolic pathways of cyanobacteria, which is crucial for environmental studies and biotechnological applications .
Eutectic Solvents
Lastly, Ethyl 2-iodo-5-methylbenzoate serves as a potassium ion source in eutectic solvents. These solvents are gaining attention for their use in green chemistry due to their non-toxic and biodegradable nature .
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 2-iodo-5-methylbenzoate is a versatile compound with various applications. It is commonly used in the synthesis of salvianolic acid, uridine, and potassium channel modulators . Therefore, its primary targets can be considered to be the enzymes and receptors involved in these biochemical pathways.
Mode of Action
Given its use in the synthesis of salvianolic acid, uridine, and potassium channel modulators, it can be inferred that it interacts with its targets to facilitate these biochemical reactions .
Biochemical Pathways
Ethyl 2-iodo-5-methylbenzoate is involved in the synthesis of salvianolic acid, uridine, and potassium channel modulators . Salvianolic acid is a bioactive compound found in the herb Salvia miltiorrhiza, known for its antioxidant and anti-inflammatory properties. Uridine is a nucleoside that plays a crucial role in various physiological processes, including the regulation of gene expression. Potassium channel modulators are involved in regulating the flow of potassium ions across cell membranes, which is critical for maintaining cellular function.
Pharmacokinetics
Its metabolism and excretion would depend on the specific biochemical pathways it is involved in .
Result of Action
The molecular and cellular effects of Ethyl 2-iodo-5-methylbenzoate’s action would depend on the specific biochemical pathways it is involved in. For instance, in the synthesis of salvianolic acid, it could contribute to the antioxidant and anti-inflammatory effects of this compound. In the synthesis of uridine, it could influence gene expression and other physiological processes .
Action Environment
The action, efficacy, and stability of Ethyl 2-iodo-5-methylbenzoate can be influenced by various environmental factors. These could include the pH and temperature of its environment, the presence of other molecules, and specific conditions within the body or in a laboratory setting .
properties
IUPAC Name |
ethyl 2-iodo-5-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11IO2/c1-3-13-10(12)8-6-7(2)4-5-9(8)11/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVWOPCVCIDLBEY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)C)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00657013 |
Source
|
| Record name | Ethyl 2-iodo-5-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00657013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-iodo-5-methylbenzoate | |
CAS RN |
933585-44-5 |
Source
|
| Record name | Ethyl 2-iodo-5-methylbenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=933585-44-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-iodo-5-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00657013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzoic acid, 2-iodo-5-methyl-, ethyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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